Diethyl 2-(indol-4-yloxy)malonate
Cat. No. B8528075
M. Wt: 291.30 g/mol
InChI Key: DXCNQXWUOLNHNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07737169B2
Procedure details
A solution of 4-hydroxyindole (266 mg, 2 mmol) in acetone (20 mL) was cooled to 0° C. under nitrogen and anhydrous potassium carbonate (414 mg, 3 mmol) was added. A solution of commercial diethyl bromomalonate (92%; 520 mg, 2 mmol) in acetone (20 mL) was added dropwise. After stirring for 5 h at room temperature, more diethyl bromomalonate (92%; 520 mg) was added and the mixture was stirred at room temperature overnight. Work up and flash chromatography as above afforded 7 (360 mg, 45%) and 8 (123 mg, 21%).
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH:4]=[CH:5][NH:6]2.C(=O)([O-])[O-].[K+].[K+].[Br:17][CH:18]([C:24]([O:26][CH2:27][CH3:28])=[O:25])[C:19]([O:21][CH2:22][CH3:23])=[O:20]>CC(C)=O>[Br:17][C:18]([O:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH:4]=[CH:5][NH:6]2)([C:24]([O:26][CH2:27][CH3:28])=[O:25])[C:19]([O:21][CH2:22][CH3:23])=[O:20].[NH:6]1[C:7]2[C:3](=[C:2]([O:1][CH:18]([C:19]([O:21][CH2:22][CH3:23])=[O:20])[C:24]([O:26][CH2:27][CH3:28])=[O:25])[CH:10]=[CH:9][CH:8]=2)[CH:4]=[CH:5]1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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266 mg
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Type
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reactant
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Smiles
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OC1=C2C=CNC2=CC=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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414 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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Quantity
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520 mg
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Type
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reactant
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Smiles
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BrC(C(=O)OCC)C(=O)OCC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Four
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Name
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Quantity
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520 mg
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Type
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reactant
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Smiles
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BrC(C(=O)OCC)C(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 5 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred at room temperature overnight
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Duration
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8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
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BrC(C(=O)OCC)(C(=O)OCC)OC1=C2C=CNC2=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 360 mg | |
| YIELD: PERCENTYIELD | 45% |
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Name
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Type
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product
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Smiles
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N1C=CC2=C(C=CC=C12)OC(C(=O)OCC)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 123 mg | |
| YIELD: PERCENTYIELD | 21% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
